Cas no 2034315-98-3 (2-Phenyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)butan-1-one)

• Product Name: 2-Phenyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)butan-1-one
• CAS No: 2034315-98-3
• MF: C₂₃H₂₄N₂O₂
• MW: 360.448865890503
• CID: 5550409
• PubChem ID: 91815079
• Update Time: 2025-06-28

2-Phenyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)butan-1-one
• 2-phenyl-1-[3-(quinolin-8-yloxy)pyrrolidin-1-yl]butan-1-one
• 2-phenyl-1-(3-quinolin-8-yloxypyrrolidin-1-yl)butan-1-one
• AKOS025317318
• 2034315-98-3
• F6474-3046
• 2-Phenyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)butan-1-one

• Inchi： 1S/C23H24N2O2/c1-2-20(17-8-4-3-5-9-17)23(26)25-15-13-19(16-25)27-21-12-6-10-18-11-7-14-24-22(18)21/h3-12,14,19-20H,2,13,15-16H2,1H3
• InChI Key： IALABEHBFKFDSI-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=CC=CN=C12)C1CN(C(C(C2C=CC=CC=2)CC)=O)CC1

Computed Properties

• Exact Mass: 360.183778013g/mol
• Monoisotopic Mass: 360.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-Phenyl-1-(3-(quinolin-8-yloxy)pyrrolidin-1-yl)butan-1-one

Exploring the Chemical Properties and Applications of 2-Phenyl-1-(3-(Quinolin-8-yloxy)pyrrolidin-1-yl)butan-1-one

2-Phenyl-1-(3-(Quinolin-8-yloxy)pyrrolidin-1-yl)butan-1-one, also known by its CAS number 2034315983, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of new therapeutic agents targeting specific cellular pathways.

The molecular structure of 2-Phenyl-1-(3-(Quinolin-8-yloxy)pyrrolidin-1-yl)butan-1-one comprises a quinoline moiety, a pyrrolidine ring, and a butanone group, all interconnected in a way that imparts remarkable stability and bioavailability. The quinoline ring, known for its aromaticity and electron-withdrawing properties, plays a crucial role in modulating the compound's reactivity and selectivity. The pyrrolidine ring, on the other hand, contributes to the molecule's flexibility and ability to interact with biological targets such as enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving strategic protection and deprotection strategies. Researchers have employed various methodologies, including Suzuki coupling reactions and nucleophilic aromatic substitutions, to construct the core framework of this molecule. These methods not only enhance the yield but also ensure high purity, which is essential for downstream applications.

The pharmacological profile of 2034315983 has been extensively studied, revealing its potential as an inhibitor of key enzymes involved in metabolic disorders. For instance, studies have demonstrated its ability to inhibit certain kinases associated with cancer progression, making it a promising candidate for anti-cancer drug development. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its potential use in treating chronic inflammatory diseases.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for formulation into various drug delivery systems, including liposomes and nanoparticles, which can enhance its bioavailability and targeting efficiency.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for industries aiming to comply with stringent environmental regulations while developing sustainable chemical products.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more potent analogs with improved pharmacokinetic properties.

In conclusion, 2034315983 stands out as a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, coupled with advanced synthetic methodologies and promising biological activities, positions it as a valuable asset in both academic research and industrial applications.